Cas no 1805698-72-9 (3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805698-72-9
• MF: C₁₁H₉Br₂F₃O
• MW: 373.991772413254
• CID: 4979399
• Update Time: 2025-06-29

3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O/c12-5-4-9(17)8-3-1-2-7(6-13)10(8)11(14,15)16/h1-3H,4-6H2
• InChI Key： BDXGABHILQEFHB-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(CCBr)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one

3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one: A Comprehensive Overview

The compound 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one, identified by the CAS number 1805698-72-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the third position of the propanone chain and a substituted phenyl group. The phenyl group itself is further substituted with a bromomethyl group at the third position and a trifluoromethyl group at the second position, making this molecule highly functionalized and versatile.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, leveraging modern techniques such as transition metal-catalyzed cross-coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry and regioselectivity of the product. The presence of multiple electronegative groups, such as bromine and trifluoromethyl, imparts unique electronic properties to this compound, making it an attractive candidate for various applications.

In the field of pharmacology, compounds with similar structures have shown promise in drug discovery programs targeting specific biological pathways. For instance, brominated aromatic compounds are often explored for their potential as kinase inhibitors or modulators of membrane-bound receptors. The trifluoromethyl group, known for its lipophilic nature and ability to enhance drug stability, further augments the pharmacokinetic profile of this compound. Recent studies have highlighted the importance of such groups in improving bioavailability and reducing metabolic liabilities, making this compound a valuable asset in early-stage drug development.

Beyond pharmacology, this compound also finds relevance in materials science. The combination of bromine and trifluoromethyl groups introduces unique physical properties, such as enhanced thermal stability and altered electronic conductivity. Researchers are actively exploring these properties for applications in advanced materials, including high-performance polymers and electronic devices. For example, recent work has demonstrated that such compounds can serve as precursors for synthesizing novel carbon-based materials with tailored electronic properties.

From an analytical perspective, the structural complexity of 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one presents both challenges and opportunities for characterization techniques. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm its identity and purity. Additionally, computational chemistry tools are increasingly being utilized to predict its chemical reactivity and interactions with biological systems, further aiding in its development and application.

In conclusion, the compound 3-Bromo-1-(3-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No: 1805698-72-9) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its intricate structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in shaping future innovations.